6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide

• CAS: 2034283-22-0
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37
• SMILES: C1CCN(C1)C2=NC=NC(=C2)C(=O)NCC3=CC=CS3
• InChI: InChI=1S/C14H16N4OS/c19-14(15-9-11-4-3-7-20-11)12-8-13(17-10-16-12)18-5-1-2-6-18/h3-4,7-8,10H,1-2,5-6,9H2,(H,15,19)
• InChIKey: XWVRRBFOTUHOAT-UHFFFAOYSA-N
• Solubility: soluble

6-(Pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide: Compound Class and Procurement

6-(Pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CAS 2034283-22-0) is a synthetic pyrimidine-4-carboxamide derivative bearing a pyrrolidine substituent at the 6-position and a thiophen-2-ylmethyl carboxamide side chain [1]. With a molecular formula of C₁₄H₁₆N₄OS and a molecular weight of 288.37 g/mol, this compound belongs to a class of heterocyclic small molecules that have been explored in medicinal chemistry for kinase inhibition, GPCR modulation, and antimicrobial applications [2]. The compound is supplied by commercial vendors for research use, typically at ≥95% purity, and serves as a structural analog within broader pyrimidine-4-carboxamide screening libraries [1].

Pyrimidine-4-carboxamide scaffold for kinase/GPCR screening

6-Pyrrolidine substitution defines distinct H-bond pharmacophore

Thiophen-2-ylmethyl side chain enables heteroaryl SAR exploration

Research-grade purity supply for comparative analog studies

• [1] CAS Registry Number 2034283-22-0. Chemical Abstracts Service, American Chemical Society. View Source
• [2] Structure-Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. J Med Chem. 2021;64(1):462-481. View Source

Generic Substitution Inadequacy

Generic substitution within the pyrimidine-4-carboxamide class is precluded by the highly interdependent nature of the 6-position pyrrolidine substituent and the thiophen-2-ylmethyl carboxamide side chain on biological target engagement. Published SAR studies on closely related scaffolds demonstrate that even minor modifications at the 6-position of pyrimidine-4-carboxamides—such as replacing pyrrolidine with morpholine or altering the N-alkyl substituent—can shift potency by over 10-fold and substantially alter selectivity profiles [1]. The thiophene moiety introduces specific π-stacking and hydrophobic interactions that are absent in phenyl or pyridyl analogs, making simple interchange with other N-substituted pyrimidine-4-carboxamides scientifically unsound without direct comparative data [2].

Target Substituent

Potential Substitute

Risk Summary

6-Pyrrolidine

6-Morpholine

H-bond pharmacophore change may shift kinase selectivity profile

Thiophen-2-ylmethyl

Benzyl

Lipophilicity difference may alter solubility and binding properties

6-Pyrrolidine

6-Hydroxy

Tautomeric equilibria absent; may simplify handling vs. 6-hydroxy analog

• [1] J Med Chem. 2021;64(1):462-481. Structure-Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of NAPE-PLD. View Source
• [2] Design, synthesis and antitumor activity of novel thiophene-pyrimidine derivatives as EGFR inhibitors overcoming T790M and L858R/T790M mutations. Eur J Med Chem. 2022;238:114472. View Source

Differentiation Evidence vs. Structural Analogs

Pyrrolidine vs. Morpholine: Kinase Selectivity

In published SAR studies on the pyrimidine-4-carboxamide scaffold, 6-pyrrolidine substitution confers a distinct kinase selectivity fingerprint compared to 6-morpholine analogs. While compound-specific IC₅₀ values for 2034283-22-0 have not been independently published in peer-reviewed literature, class-level SAR evidence indicates that pyrrolidine at the 6-position generally reduces hydrogen-bond acceptor capacity relative to morpholine, potentially altering ATP-binding site interactions and off-target kinase engagement profiles [1]. In contrast, 6-morpholino-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide has been reported to inhibit CHK1 in the micromolar range, but no direct head-to-head data with the pyrrolidine analog exists [2].

6-Pyrrolidine vs Morpholine

Class-level inference

Pyrrolidine: no H-bond acceptor; Morpholine: H-bond acceptor (oxygen)

Supports kinase selectivity screening review

No direct head-to-head data available

Evidence Dimension	6-Position substituent effect on kinase selectivity (class-level inference)
Target Compound Data	Pyrrolidine at 6-position; no hydrogen-bond acceptor (tertiary amine); predicted lower off-target kinase engagement vs. morpholine
Comparator Or Baseline	6-Morpholino-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CAS 1904259-43-3); morpholine oxygen acts as H-bond acceptor
Quantified Difference	No direct quantitative comparison available. Class-level SAR data from J Med Chem 2021 suggest 6-position substituent changes can alter NAPE-PLD IC₅₀ by 10- to 100-fold [1].
Conditions	NAPE-PLD inhibition assay (J Med Chem 2021); CHK1 inhibition assay (vendor-reported)

Why This Matters

The choice of 6-position substituent fundamentally determines the hydrogen-bonding pharmacophore and thus target engagement profile, meaning the pyrrolidine analog cannot be considered interchangeable with the morpholine analog in kinase screening campaigns.

• [1] J Med Chem. 2021;64(1):462-481. Structure-Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of NAPE-PLD. View Source
• [2] Vendor technical datasheet: 6-morpholino-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CAS 1904259-43-3). View Source

Thiophene vs. Benzyl Side Chain: Lipophilicity & Binding

The thiophen-2-ylmethyl carboxamide side chain in 2034283-22-0 introduces distinct electronic and steric properties compared to the benzyl analog N-benzyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide. Thiophene has a smaller van der Waals volume and different electrostatic potential surface compared to phenyl, which can affect both passive membrane permeability and target binding pocket complementarity [1]. Class-level computational predictions suggest a modest LogP reduction of approximately 0.3–0.5 log units for the thiophenylmethyl vs. benzyl analog, which may influence solubility and nonspecific protein binding [2]. No direct experimental LogP or solubility data for 2034283-22-0 have been published.

Predicted ΔLogP

Class-level inference

ΔLogP ≈ -0.4 to -0.6 (in silico)

May support solubility and binding screening

No experimental LogP validation

Evidence Dimension	Predicted LogP difference: thiophen-2-ylmethyl vs. benzyl side chain
Target Compound Data	6-(Pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide; predicted LogP ~2.5 (in silico estimate)
Comparator Or Baseline	N-Benzyl-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (closest benzyl analog); predicted LogP ~2.9–3.1
Quantified Difference	Predicted ΔLogP ≈ -0.4 to -0.6 (thiophene reduces lipophilicity vs. phenyl). No experimental validation available.
Conditions	In silico prediction (ALogPS, XLogP3 methodologies); no experimental shake-flask or chromatographic LogP data available.

Why This Matters

The reduced lipophilicity of the thiophene-containing analog may offer superior aqueous solubility and reduced nonspecific binding in biochemical assays compared to benzyl-substituted pyrimidine-4-carboxamides, which is relevant for assay development and hit-to-lead optimization.

• [1] Thiophene-containing compounds in medicinal chemistry: a review. Eur J Med Chem. 2015;97:510-523. View Source
• [2] PubChem Compound Database: predicted physicochemical properties for pyrimidine-4-carboxamide analogs. View Source

Pyrrolidine vs. Hydroxy Substitution: Stability & Reactivity

Compared to 6-hydroxy-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CAS 2034359-98-1), compound 2034283-22-0 replaces the 6-hydroxy group with a pyrrolidine ring. The 6-hydroxy analog exists in keto-enol tautomerism and can act as a hydrogen-bond donor, whereas the pyrrolidine substituent provides a conformationally constrained tertiary amine that is not subject to tautomeric equilibria [1]. This structural distinction eliminates the pH-dependent ionization and potential metabolic oxidation liabilities associated with the 6-hydroxy group. Commercially, 2034283-22-0 is typically supplied at ≥95% purity (HPLC) as a solid, whereas the 6-hydroxy analog may require special storage conditions to prevent degradation [2].

Stability vs. 6-Hydroxy

Supporting evidence

Purity ≥95% (HPLC); solid form; no tautomerism

Simplifies analytical characterization

Vendor-reported; storage at -20°C recommended

Evidence Dimension	Functional group stability and tautomeric behavior
Target Compound Data	6-Pyrrolidine substituent; no tautomerism; stable as free base; typical purity ≥95% (HPLC)
Comparator Or Baseline	6-Hydroxy-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CAS 2034359-98-1); keto-enol tautomerism; pH-dependent speciation
Quantified Difference	No quantitative stability comparison available. Qualitative advantage: pyrrolidine eliminates tautomeric and oxidative metabolic liabilities present in 6-hydroxy analog.
Conditions	Standard storage conditions (powder, -20°C, desiccated); no accelerated stability studies published.

Why This Matters

For procurement and long-term research use, the absence of tautomeric equilibria and oxidative lability in the pyrrolidine-substituted compound simplifies storage, handling, and analytical characterization compared to the 6-hydroxy analog.

• [1] PubChem Compound Summary: 6-hydroxy-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide (CID 11282394). View Source
• [2] Vendor certificate of analysis: 6-(pyrrolidin-1-yl)-N-(thiophen-2-ylmethyl)pyrimidine-4-carboxamide, CAS 2034283-22-0. View Source

Recommended Research and Procurement Scenarios

Kinase Selectivity Profiling

Based on class-level SAR evidence that 6-pyrrolidine-substituted pyrimidine-4-carboxamides engage ATP-binding sites with a distinct hydrogen-bonding profile relative to 6-morpholine analogs [1], 2034283-22-0 is best deployed as a comparator compound in kinase selectivity panels. Inclusion alongside 6-morpholino, 6-piperidino, and 6-hydroxy analogs of the thiophen-2-ylmethyl pyrimidine-4-carboxamide series can help deconvolute the contribution of the 6-position substituent to selectivity fingerprints across kinase families.

Thiophene Pharmacophore SAR

The thiophen-2-ylmethyl carboxamide moiety provides an opportunity to systematically vary the heteroaryl component while keeping the 6-pyrrolidine-pyrimidine core constant. Researchers investigating structure-activity relationships for targets where thiophene-containing ligands have shown activity—including EGFR, IKK-2, and CHK1 [2]—can use 2034283-22-0 as a baseline for synthesizing and testing furan-2-ylmethyl, thiazol-2-ylmethyl, and pyridin-2-ylmethyl analogs.

CNS Drug Discovery Property Benchmarking

With a molecular weight of 288.37 g/mol and predicted moderate lipophilicity (estimated LogP ~2.5), 2034283-22-0 falls within favorable CNS drug-like property space [1]. Its thiophene moiety may reduce nonspecific binding compared to phenyl-containing analogs, making it a candidate for evaluating CNS penetration in parallel artificial membrane permeability assays (PAMPA) or MDCK-MDR1 transport assays, provided that solubility permits testing at appropriate concentrations.

Application

Selection Property

Validation Focus

Kinase selectivity comparator studies

6-Position substituent H-bond profile

Kinase panel selectivity fingerprint

Thiophene pharmacophore SAR baseline

Thiophene vs. other heteroaryl lipophilicity

Heteroaryl SAR across furan, thiazole analogs

CNS drug-like property evaluation

Moderate molecular weight and predicted logP

PAMPA or MDCK-MDR1 permeability assay

• [1] J Med Chem. 2021;64(1):462-481. Structure-Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of NAPE-PLD. View Source
• [2] Design, synthesis and antitumor activity of novel thiophene-pyrimidine derivatives as EGFR inhibitors. Eur J Med Chem. 2022;238:114472. View Source